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Abstract

The Vhrlp (Vitamin H Regulator 1) protein in Saccharomyces cerevisiae is a critical
transcription factor involved in maintaining biotin homeostasis. Encoded by the YILO56W open
reading frame, Vhrlp functions as a transcriptional activator, primarily controlling the
expression of genes responsible for biotin uptake and the transport of biotin precursors in
response to low intracellular biotin levels. This technical guide provides a comprehensive
overview of Vhrlp, including its molecular function, regulatory mechanisms, and known target
genes. It details the experimental protocols used to elucidate the function of Vhrlp and
presents quantitative data on its activity. Furthermore, this guide includes diagrams of the
Vhrlp signaling pathway and experimental workflows to facilitate a deeper understanding of its
role in yeast cellular physiology.

Introduction

Biotin, also known as vitamin H, is an essential cofactor for a number of carboxylase enzymes
involved in critical metabolic processes such as fatty acid synthesis, amino acid metabolism,
and gluconeogenesis. In the budding yeast Saccharomyces cerevisiae, the regulation of biotin
levels is crucial for cellular viability and growth. Vhrlp has been identified as a key
transcriptional regulator in the biotin-sensing signal transduction cascade.[1] Under conditions
of biotin scarcity, Vhrlp activates the expression of genes necessary for the uptake of biotin
and its precursors from the extracellular environment.[1] Understanding the function and
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regulation of Vhrlp is pivotal for dissecting the molecular mechanisms of nutrient sensing and
metabolic regulation in yeast, and may offer insights into analogous pathways in other
eukaryotes.

Molecular Characteristics and Function

Vhrlp is a 640-amino acid protein with distinct functional domains that govern its activity as a
transcription factor.[2]

e N-Terminal DNA-Binding Domain: The N-terminal region of Vhrlp contains a Domain of
Unknown Function 352 (DUF352), spanning residues 11-107.[2] Experimental evidence from
yeast one-hybrid analyses has demonstrated that this domain is responsible for biotin-
dependent binding to a specific DNA sequence in the promoters of its target genes.[1]

o C-Terminal Transcriptional Activation Domain: The C-terminal portion of Vhrlp is responsible
for triggering transcriptional activation, also in a biotin-dependent manner.[1]

Vhrlp recognizes and binds to a palindromic 18-nucleotide sequence known as the Vitamin H-
Responsive Element (VHRE). The consensus sequence for the VHRE is AATCA-N8-TGAYT.[1]
This motif has been identified in the promoter regions of its primary target genes, VHT1 and
BIO5.[1]

The Vhrlp Signaling Pathway

The Vhrlp-mediated signaling pathway is a direct response to intracellular biotin levels.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1575614?utm_src=pdf-body
https://www.benchchem.com/product/b1575614?utm_src=pdf-body
https://m.youtube.com/watch?v=MDdykvIYXqo
https://www.benchchem.com/product/b1575614?utm_src=pdf-body
https://m.youtube.com/watch?v=MDdykvIYXqo
https://www.creativebiomart.net/resource/principle-protocol-principle-and-protocol-of-yeast-one-hybrid-analysis-454.htm
https://www.benchchem.com/product/b1575614?utm_src=pdf-body
https://www.creativebiomart.net/resource/principle-protocol-principle-and-protocol-of-yeast-one-hybrid-analysis-454.htm
https://www.benchchem.com/product/b1575614?utm_src=pdf-body
https://www.creativebiomart.net/resource/principle-protocol-principle-and-protocol-of-yeast-one-hybrid-analysis-454.htm
https://www.creativebiomart.net/resource/principle-protocol-principle-and-protocol-of-yeast-one-hybrid-analysis-454.htm
https://www.benchchem.com/product/b1575614?utm_src=pdf-body
https://www.benchchem.com/product/b1575614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Extracellular

Low Extracellular Biotin

Leads to low Yeast strain with
P[VHT1]-GFP reporter

intracellular biotin

Cytoplasm

Vhrlp (Inactive) EMS Mutagenesis

formational change/
Activation

Screen for mutants with
no GFP fluorescence
in low biotin

Vhrlp (Active)

|
Nuclear translocation Transform mutant with
' genomic DNA library

1
Nucleus

Select for restoration
of GFP fluorescence

Activates Binds to

Transcription VHRE (AATCA-N8-TGAYT)

Isolate and sequence
complementing plasmid DNA

—m— Identify VHR1 gene

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bait Construction Prey Construction

VHRE sequence from Yeast reporter vector Vhrlp N-terminus and Vector with GAL4 Vector with GAL4
VHT1 promoter (e.g., lacZ, HIS3) C-terminus fragments Activation Domain (AD) DNA-Binding Domain (DBD)

AD-Vhrlp fragments
DBD-Vhrlp fragments

Bait-reporter construct

A

Co-transform bait and
prey constructs into yeast

Plate on selective medium
(e.g., -His, +X-gal)

Assess reporter gene activation
(growth, blue color)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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saccharomyces-cerevisiae]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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